Cas no 113276-94-1 (N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride)

N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride is a selective and potent inhibitor of protein kinase A (PKA) and protein kinase G (PKG), with demonstrated utility in biochemical research. Its dihydrochloride salt form enhances solubility in aqueous solutions, facilitating experimental applications. The compound exhibits high specificity for PKA and PKG over other kinases, making it a valuable tool for studying cAMP- and cGMP-dependent signaling pathways. Its stability and well-characterized inhibitory profile ensure reliable performance in enzymatic assays and cellular studies. Researchers commonly employ it to investigate kinase-mediated processes, including cell proliferation, differentiation, and neurotransmitter regulation. Suitable for in vitro use, it is supplied with high purity to ensure reproducibility in scientific investigations.
N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride structure
113276-94-1 structure
Product Name:N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride
CAS No:113276-94-1
MF:C12H17Cl2N3O2S
MW:338.253279447556
CID:173020
PubChem ID:24278039
Update Time:2025-06-08

N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(2-(Methylamino)ethyl)isoquinoline-5-sulfonamide dihydrochloride
    • 5-Isoquinolinesulfonamide,N-[2-(methylamino)ethyl]-, hydrochloride (1:2)
    • H-8 (hydrochloride)
    • H-8 DIHYDROCHLORIDE (N-[2-METHYLAMINO)ETHYL]
    • N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide Dihydrochloride
    • N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide hydrochloride
    • H 8 dihydrochloride
    • H-8
    • H-8 HYDROCHLORIDE
    • H-8 DIHYDROCHLORIDE
    • H8, dihydrochloride salt
    • H-8 DIHYDROCHLORIDE POTENT INHIBITOR OF C
    • N-[2-(methylamino)ethyl]isoquinoline-5-sulfonamide
    • N-[2-(METHYLAMINO)ETHYL]-5-ISOQUINOLINESULFONAMIDE 2HCL
    • N-[2-(METHYLAMINO)ETHYL]-5-ISOQUINOLINESULFONAMIDE, DI-HCL SALT
    • N-(2-[METHYLAMINO]ETHYL)-5-ISOQUINOLINESULFONAMIDE HYDROCHLORIDE
    • H-8 dihydrochloride,98%
    • EU-0100822
    • H-8 (dihydrochloride)
    • 113276-94-1
    • AKOS022180587
    • FT-0642772
    • NCGC00261507-01
    • N-(2-(Methylamino)ethyl)-5-isoquinolinesulfonamide dihydrochloride
    • A803036
    • MFCD00036962
    • HY-112465
    • CHEMBL1395058
    • C12H15N3O2S.2HCl
    • H8 dihydrochloride
    • LP00822
    • SCHEMBL1165266
    • HB0318
    • H8
    • N-[2-(methylamino)ethyl]isoquinoline-5-sulfonamidedihydrochloride
    • Tox21_500822
    • SR-01000075502
    • CCG-222126
    • H-8, Dihydrochloride
    • 5-Isoquinolinesulfonamide, N-(2-(methylamino)ethyl)-, dihydrochloride
    • H-8 dihydrochloride, >98% (HPLC)
    • M 9656
    • N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide . 2HCl
    • BMK1-D12
    • 5-Isoquinolinesulfonamide,N-[2-(methylamino)ethyl]-,hydrochloride(1:2)
    • SR-01000075502-1
    • N-[2-(methylamino)ethyl]isoquinoline-5-sulfonamide;dihydrochloride
    • HMS3229F07
    • DTXSID901017099
    • CS-0046092
    • H-8 * 2HCL
    • NCGC00094153-01
    • MS-25139
    • DB-041164
    • N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride
    • MDL： MFCD00036962
    • Inchi： 1S/C12H15N3O2S.2ClH/c1-13-7-8-15-18(16,17)12-4-2-3-10-9-14-6-5-11(10)12;;/h2-6,9,13,15H,7-8H2,1H3;2*1H
    • InChI Key： RJJLZYZEVNCZIW-UHFFFAOYSA-N
    • SMILES： Cl.Cl.S(C1=CC=CC2C=NC=CC1=2)(NCCNC)(=O)=O

Computed Properties

  • Exact Mass: 337.04200
  • Monoisotopic Mass: 337.0418534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.7

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 221-222 ºC (methanol water )
  • Solubility: ethanol: 25 mg/mL, clear, colorless
  • PSA: 79.47000
  • LogP: 4.19910
  • Solubility: Soluble in water

N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • Safety Term：S22-24/25
  • Storage Condition：2-8°C

N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00562-5mg
N-(2-(Methylamino)ethyl)isoquinoline-5-sulfonamide dihydrochloride
 113276-94-1 >98% (HPLC)
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9840-5mg
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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 ￥579.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9840-25mg
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 113276-94-1 98%
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 ￥1246.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9840-50mg
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 113276-94-1 98%
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Chemenu
CM146095-250mg
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M286200-5mg
N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide Dihydrochloride
 113276-94-1
5mg
 $ 64.00 2023-09-07
TRC
M286200-10mg
N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide Dihydrochloride
 113276-94-1
10mg
 $ 87.00 2023-09-07
TRC
M286200-25mg
N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide Dihydrochloride
 113276-94-1
25mg
 $ 133.00 2023-09-07
TRC
M286200-50mg
N-[2-(Methylamino)ethyl]-5-isoquinolinesulfonamide Dihydrochloride
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 $247.00 2023-05-18

N-2-(Methylamino)ethyl-5-isoquinolinesulfonamide Dihydrochloride Production Method

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